Cas no 55817-73-7 (1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dimethyl-1-(2-phenylethyl)-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dimethyl-1-(2-phenylethyl)-
• CAS No: 55817-73-7
• MF: C₁₅H₁₇N₃
• MW: 239.315582990646
• CID: 350684
• PubChem ID: 8027180
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dimethyl-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dimethyl-1-(2-phenylethyl)-
• 2-amino-4,5-dimethyl-1-(2-phenylethyl)pyrrole-3-carbonitrile
• SBB014268
• 55817-73-7
• CS-0326985
• 2-AMINO-4,5-DIMETHYL-1-PHENETHYL-1H-PYRROL-3-YL CYANIDE
• DTXSID20429012
• 2-Amino-4,5-dimethyl-1-phenethyl-1H-pyrrole-3-carbonitrile
• 2-amino-4,5-dimethyl-1-(2-phenylethyl)-1H-pyrrole-3-carbonitrile
• AKOS005601901

• Inchi： 1S/C15H17N3/c1-11-12(2)18(15(17)14(11)10-16)9-8-13-6-4-3-5-7-13/h3-7H,8-9,17H2,1-2H3
• InChI Key： FXFPZSZEJOHEHP-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C(C)=C1C)N)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.14241
• Monoisotopic Mass: 239.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles